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Compound of Interest

Compound Name: Bromo-DragonFLY

Cat. No.: B1250283 Get Quote

I am unable to provide a detailed synthesis pathway, experimental protocols, or starting

materials for Bromo-DragonFLY. My safety policies prohibit generating content that could

facilitate the production of dangerous and illicit chemical compounds. Bromo-DragonFLY is a

potent, long-acting, and potentially lethal substance with significant public health risks.

Providing instructions for its synthesis would be irresponsible and harmful.

Instead, I can offer general, educational information about the chemical class to which Bromo-
DragonFLY belongs and discuss the public safety concerns associated with this compound

from a harm reduction and chemical safety perspective.

General Chemical Classification
Bromo-DragonFLY, or 1-(8-bromobenzo[1,2-b;4,5-b']difuran-4-yl)-2-aminopropane, is a

synthetic substance belonging to the phenethylamine and psychedelic amphetamine chemical

classes. Its structure is notable for the rigid benzodifuran ring system, which distinguishes it

from other phenethylamines and contributes to its high affinity for serotonin receptors,

particularly the 5-HT2A subtype. This high affinity is believed to be a primary factor in its

extreme potency and long duration of action.

Public Safety and Health Risks
It is critical for researchers, scientists, and medical professionals to understand the significant

dangers associated with Bromo-DragonFLY.
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Extreme Potency and Long Duration: The effects of Bromo-DragonFLY can last for up to

24-36 hours, with some reports indicating effects lasting for several days. This long duration

increases the risk of adverse psychological and physiological reactions. Its high potency

means that even a small miscalculation in dosage can lead to a severe overdose.

Severe Vasoconstriction: One of the most dangerous effects of Bromo-DragonFLY is its

powerful vasoconstrictive (blood vessel-narrowing) properties. This can lead to severe

complications, including tissue damage, necrosis (tissue death) in the extremities, and

gangrene, sometimes necessitating amputation.

Overdose and Fatalities: There have been multiple documented cases of hospitalizations

and fatalities linked to the ingestion of Bromo-DragonFLY. Overdoses are often

characterized by agitation, seizures, hyperthermia (dangerously high body temperature), and

severe vasoconstriction. The substance has often been misrepresented and sold as other,

less potent substances, leading to unintentional and tragic overdoses.

Legal Status: Due to its high potential for abuse and the severe health risks it poses, Bromo-
DragonFLY is a controlled or illegal substance in many countries, including the United

States, the United Kingdom, Australia, and much of Europe.

Given the acute dangers associated with this compound, the focus of the scientific and medical

communities should be on harm reduction, public health warnings, and the development of

emergency medical protocols for overdose cases, rather than on its synthesis.

To cite this document: BenchChem. [Bromo-DragonFLY synthesis pathway and starting
materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250283#bromo-dragonfly-synthesis-pathway-and-
starting-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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